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Compound of Interest

Compound Name: L-Pyroglutamic acid-13C5

Cat. No.: B12365748

Immediate Safety and Logistical Information for Laboratory Professionals

The proper disposal of L-Pyroglutamic acid-13C5 is crucial for maintaining a safe laboratory
environment and ensuring regulatory compliance. As L-Pyroglutamic acid-13C5 is labeled
with a stable, non-radioactive isotope (Carbon-13), its disposal protocol is governed by its
chemical properties rather than any radiological hazard.[1][2] The procedures are the same as

for the unlabeled compound.[1] This guide provides a clear, step-by-step process for its safe
handling and disposal.

Key Chemical and Safety Data

Before handling, it is essential to be aware of the properties of L-Pyroglutamic acid. This
information dictates the required safety measures and disposal pathway.
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Property

Data

Reference

CAS Number

55443-56-6 (for 13C5 labeled)
98-79-3 (for unlabeled)

[3]

Molecular Formula

13CsH7NOs3

[3]

Physical State

Solid, crystalline powder

[4]115]

Solubility

Soluble in cold and hot water

[4]

Primary Health Hazards

Causes skin irritation, serious
eye damage, and may cause

respiratory irritation

[5](6]

Acute Oral Toxicity (LD50)

>1000 mg/kg (Rat)

[4]

Environmental Hazards

Slightly hazardous for water;
large quantities should not
reach groundwater or sewage

systems

[6]

Transport Regulations

Not regulated as a hazardous
material for transport (ADR-
RID, IMDG, ICAO-IATA)

[4]

Step-by-Step Disposal Protocol

This protocol outlines the process from initial waste generation to final pickup. Adherence to

your institution's specific Environmental Health & Safety (EHS) guidelines is mandatory.

Step 1: Personal Protective Equipment (PPE)

Before handling L-Pyroglutamic acid-13C5 for disposal, ensure you are wearing the

appropriate PPE to mitigate risks of skin, eye, and respiratory irritation.[4][5]

o Eye Protection: Wear splash goggles or safety glasses.

e Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves before use

and use proper removal technique.
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» Body Protection: Wear a standard laboratory coat.

o Respiratory Protection: If there is a risk of generating dust, use a respirator. Ensure
adequate ventilation in the handling area.[4]

Step 2: Waste Segregation

Proper segregation is the foundation of safe chemical waste management.[7][8]

« ldentify as Solid Chemical Waste: L-Pyroglutamic acid-13C5 waste, including contaminated
gloves, weigh boats, and paper towels, should be classified as solid chemical waste.

e Maintain Separation:
o DO NOT mix with radioactive waste.[1][2]
o DO NOT mix with liquid waste streams. Keep solids and liquids separate.[7]
o DO NOT dispose of in regular trash or biohazard bags.

o Keep separate from incompatible materials, such as strong oxidizing agents.[9]

Step 3: Waste Collection and Containment

o Select a Container: Use a designated, leak-proof waste container that is compatible with the
chemical. A robust, sealable plastic or glass container is appropriate.[7][10] The container
must be in good condition, free from damage or deterioration.[11]

o Label the Container: Clearly label the container with a hazardous waste tag before any
waste is added. The label must include:

o

The full chemical name: "L-Pyroglutamic acid-13C5"

The words "Hazardous Waste"

o

A clear indication of the contents (e.g., "Solid Waste")

[¢]

[e]

Associated hazards (e.g., "Irritant”)
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e Collect the Waste:

o For spills of solid powder, carefully sweep or shovel the material into the designated waste
container to avoid creating dust.[9][12]

o Place any contaminated disposables (e.g., gloves, wipes, plasticware) directly into the
container.

o Keep Container Closed: The waste container must be kept tightly sealed at all times, except
when adding waste.[8][13]

Step 4: Storage in a Satellite Accumulation Area (SAA)

» Designated Storage: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA).[8][13] This area must be at or near the point of generation and
under the control of laboratory personnel.[11]

o Segregated Storage: Within the SAA, ensure the container is stored away from incompatible
chemicals.[8]

e Secondary Containment: It is best practice to place the waste container in a secondary
containment tray to prevent spills or leaks from spreading.[7]

Step 5: Arranging for Final Disposal

o Contact EHS: Once the container is full or ready for disposal, contact your institution's
Environmental Health & Safety (EHS) department or the designated chemical waste
management service.

» Follow Official Procedures: Disposal must be carried out in accordance with all federal, state,
and local environmental regulations.[4][14] Only a licensed hazardous waste company can
transport and dispose of the material.[1]

e Prohibited Disposal Methods:
o DO NOT dispose of L-Pyroglutamic acid-13C5 down the drain.[6][13]

o DO NOT place in the regular trash.[11]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of L-Pyroglutamic acid-13C5 waste.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12365748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Waste Generation

Generate L-Pyroglutamic acid-13C5 Waste
(e.g., unused solid, contaminated items)

Step 1: Assgssment & Segregation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Identify Waste Type:
Is it solid or liquid?

Solid Waste Liquid Waste
(Powder, contaminated gloves, etc.) (Follow separate liquid chemical waste stream)

Step 2: Containment & Storage

Select & Label Compatible
Solid Waste Container

Place Waste in Container
& Keep Securely Closed

Store in Designated
Satellite Accumulation Area (SAA)

Step 3: Finpl Disposal

Arrange for Pickup by EHS or
Licensed Waste Contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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